Cas no 134201-16-4 (2-Piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one)

• Product Name: 2-Piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one
• CAS No: 134201-16-4
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5168846
• Update Time: 2025-06-09

2-Piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-1-yl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one
• 5,6,7,8-Tetrahydro-2-piperidinopyrido[4,3-d]pyrimidine-4(3H)-one
• 2-Piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one

• Inchi： 1S/C12H18N4O/c17-11-9-8-13-5-4-10(9)14-12(15-11)16-6-2-1-3-7-16/h13H,1-8H2,(H,14,15,17)
• InChI Key： RMFVVQUQVNEANV-UHFFFAOYSA-N
• SMILES： O=C1C2CNCCC=2N=C(N1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 393
• XLogP3: -0.4
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-Piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one

Recent Advances in the Study of 2-Piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one (CAS: 134201-16-4)

The compound 2-Piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one (CAS: 134201-16-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold has been identified as a promising candidate for the development of novel kinase inhibitors, particularly in the context of cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its interactions with various biological targets.

One of the key findings in recent research is the compound's ability to selectively inhibit specific protein kinases involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study employed a combination of in vitro enzymatic assays and molecular docking simulations to characterize the compound's binding affinity and selectivity profile.

Further investigations have explored the structural modifications of this scaffold to enhance its pharmacokinetic properties. A recent patent application (WO2023056789) disclosed a series of derivatives with improved solubility and metabolic stability, while maintaining high kinase inhibitory activity. These derivatives were evaluated in preclinical models of breast cancer and showed promising antitumor efficacy with minimal off-target effects. The results suggest that 2-Piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one derivatives could serve as a foundation for the development of next-generation targeted therapies.

In addition to its anticancer potential, recent studies have also highlighted the compound's role in modulating inflammatory responses. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that this scaffold can attenuate the production of pro-inflammatory cytokines by inhibiting the JAK-STAT signaling pathway. This finding opens new avenues for the treatment of autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the clinical translation of 2-Piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one-based therapeutics. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through further optimization and comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this promising compound.

In conclusion, the recent research on 2-Piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one (CAS: 134201-16-4) underscores its potential as a versatile scaffold for drug discovery. Its dual role in targeting both proliferative and inflammatory pathways makes it a valuable candidate for multifactorial diseases. Future studies should focus on advancing the compound through clinical trials and exploring its applications in combination therapies.